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Introduction
Cholesteryl elaidate, the cholesteryl ester of elaidic acid (the trans-isomer of oleic acid), is a

significant lipid molecule of interest in various fields of research, including biochemistry,

materials science, and pharmacology. As a major component of lipid deposits in

atherosclerosis, understanding its physical behavior is crucial for developing effective

diagnostic and therapeutic strategies. This technical guide provides an in-depth overview of the

physical properties and solubility of cholesteryl elaidate, supported by detailed experimental

protocols and visualizations to aid researchers in their studies.

Physical Properties
Cholesteryl elaidate is a white, crystalline solid at room temperature.[1] Its physical

characteristics are largely determined by the rigid steroidal backbone of cholesterol and the

long, unsaturated acyl chain of elaidic acid. The trans-configuration of the double bond in the

elaidic acid moiety influences its packing in the crystalline state, leading to different physical

properties compared to its cis-isomer, cholesteryl oleate.
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While specific experimental data for cholesteryl elaidate is limited in publicly available

literature, the following table summarizes the available predicted and analogous data. For

comparison, data for the closely related compound, cholesteryl oleate, is also provided.

Property Cholesteryl Elaidate
Cholesteryl Oleate (for
comparison)

Molecular Formula C₄₅H₇₈O₂ C₄₅H₇₈O₂

Molecular Weight 651.10 g/mol 651.11 g/mol [2]

Appearance White crystalline solid[1]
White to off-white powder or

solid[2]

Melting Point

Not explicitly found; likely

exhibits complex liquid

crystalline phase transitions.[3]

44-47 °C

Boiling Point 675.4 ± 44.0 °C (Predicted) 675.4°C at 760 mmHg

Density 0.95 ± 0.1 g/cm³ (Predicted) ~1.0 g/cm³

Crystal Structure and Phase Behavior
The crystal structure of cholesteryl esters is complex, often exhibiting polymorphism and

forming multiple liquid crystalline phases (mesophases) upon heating before transitioning to an

isotropic liquid. These phases are influenced by the packing of both the rigid cholesterol rings

and the flexible fatty acyl chains. Cholesteryl esters can arrange into monolayer or bilayer

structures.

The phase transitions of cholesteryl esters, including cholesteryl elaidate, are critical for their

biological function and pathological roles. These transitions can be studied in detail using

techniques like Differential Scanning Calorimetry (DSC) and Polarizing Light Microscopy.

The logical relationship of cholesteryl elaidate's properties can be visualized as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1144301?utm_src=pdf-body
https://www.bocsci.com/product/cholesteryl-oleate-cas-303-43-5-89725.html
https://pubmed.ncbi.nlm.nih.gov/7647242/
https://www.bocsci.com/product/cholesteryl-oleate-cas-303-43-5-89725.html
https://www.mriquestions.com/uploads/3/4/5/7/34572113/cholesterol_esters_1-s2.0-016378278490002x-main.pdf
https://www.benchchem.com/product/b1144301?utm_src=pdf-body
https://www.benchchem.com/product/b1144301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cholesteryl Elaidate Properties Overview

Cholesteryl Elaidate
(C45H78O2)

Physical Properties Solubility

Appearance
(White Crystalline Solid)

Melting Point
(Phase Transitions)

Boiling Point
(Predicted: 675.4 °C)

Density
(Predicted: 0.95 g/cm³)

Organic Solvents
(e.g., Chloroform, Toluene)

Aqueous Solvents
(Insoluble in Water)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DSC Experimental Workflow

Sample Preparation
(Weigh 1-5 mg of Cholesteryl Elaidate

into an aluminum DSC pan)

Hermetic Sealing
(Seal the pan to prevent solvent loss)

Instrument Setup
(Place sample and reference pans

in the DSC cell)

Thermal Program
(Equilibrate at a starting temperature,

heat at a controlled rate, e.g., 5-10 °C/min)

Data Acquisition
(Record heat flow vs. temperature)

Data Analysis
(Identify peak temperatures for

phase transitions and integrate peak areas
to determine enthalpy)
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Gravimetric Solubility Determination Workflow

Equilibration
(Add excess cholesteryl elaidate to a known

volume of solvent in a sealed vial)

Saturation
(Agitate at a constant temperature for an

extended period, e.g., 24-48 hours)

Separation
(Allow undissolved solid to settle.

Carefully transfer a known volume of the
supernatant to a pre-weighed container)

Solvent Evaporation
(Evaporate the solvent completely under a
stream of nitrogen or in a vacuum oven)

Mass Determination
(Weigh the container with the dried solute)

Calculation
(Calculate solubility in mg/mL or other units)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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